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Compound of Interest

Compound Name: TCS-OX2-29 hydrochloride

Cat. No.: B593310 Get Quote

Technical Support Center: TCS-OX2-29
Hydrochloride
Welcome to the Technical Support Center for TCS-OX2-29 hydrochloride. This resource is

designed to assist researchers, scientists, and drug development professionals in preventing

the precipitation of this selective OX2 receptor antagonist during in vitro experiments.

Frequently Asked Questions (FAQs)
Q1: What is TCS-OX2-29 hydrochloride and what is its primary mechanism of action?

A1: TCS-OX2-29 hydrochloride is a potent and selective non-peptide antagonist of the orexin-

2 receptor (OX2R) with an IC50 of 40 nM.[1][2] It displays over 250-fold selectivity for the OX2

receptor over the orexin-1 receptor (OX1R).[1][2] As an antagonist, it blocks the downstream

signaling pathways typically initiated by the binding of orexin neuropeptides to the OX2R.

Q2: What are the primary solvents for dissolving TCS-OX2-29 hydrochloride?

A2: TCS-OX2-29 hydrochloride is soluble in both water and dimethyl sulfoxide (DMSO).[1] It

is advisable to prepare high-concentration stock solutions in these solvents. For cell-based

assays, DMSO is commonly used for the initial stock solution, which is then further diluted in

aqueous cell culture medium.
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Q3: What is the maximum recommended concentration of DMSO in the final cell culture

medium?

A3: To avoid solvent-induced cytotoxicity and other off-target effects, the final concentration of

DMSO in your cell culture medium should be kept as low as possible, ideally below 0.5%, and

preferably at or below 0.1%. Always include a vehicle control with the same final DMSO

concentration in your experiments to account for any effects of the solvent itself.

Q4: How should I store TCS-OX2-29 hydrochloride powder and its stock solutions?

A4: The solid powder form of TCS-OX2-29 hydrochloride should be stored desiccated at

+4°C.[1] Stock solutions prepared in a solvent like DMSO should be aliquoted to avoid

repeated freeze-thaw cycles and can be stored at -20°C for up to a month or at -80°C for

longer-term storage (up to one year).[2] Before use, frozen solutions should be fully thawed

and brought to room temperature to ensure any precipitate is redissolved.[2]

Troubleshooting Guide: Preventing Precipitation
Precipitation of TCS-OX2-29 hydrochloride in your experimental setup can lead to inaccurate

results by reducing the effective concentration of the compound. The following guide addresses

common issues and provides solutions.
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Issue Possible Cause Recommended Solution

Cloudiness or precipitate forms

immediately upon adding stock

solution to media.

Exceeded Aqueous Solubility:

The concentration of the

compound in the aqueous

medium is too high.

- Lower the final working

concentration of TCS-OX2-29

hydrochloride. - Perform a

serial dilution of the stock

solution in pre-warmed (37°C)

culture medium rather than

adding the concentrated stock

directly.

"Salting Out": Rapid change in

solvent polarity when adding a

concentrated DMSO stock to

the aqueous medium.

- Create an intermediate

dilution of your DMSO stock in

pre-warmed medium before

preparing the final

concentration. - Add the stock

solution dropwise to the

medium while gently vortexing

or swirling to ensure rapid and

even mixing.

Precipitate forms over time in

the incubator.

Temperature Fluctuation: The

compound may be less soluble

at lower temperatures.

- Always pre-warm the cell

culture medium to 37°C before

adding the compound. -

Ensure the incubator maintains

a stable temperature.

pH Shift: The pH of the

medium can change in a CO2

incubator, affecting the

solubility of pH-sensitive

compounds.

- Use a culture medium that is

properly buffered for the CO2

concentration in your incubator

(e.g., with HEPES).

Interaction with Media

Components: The compound

may interact with proteins

(e.g., from fetal bovine serum)

or salts in the medium over

time.

- Test the stability of TCS-OX2-

29 hydrochloride in your

specific cell culture medium

over the intended duration of

your experiment. - Consider

reducing the serum

concentration if experimentally
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feasible, as serum proteins can

sometimes contribute to

precipitation.

Inconsistent results between

experiments.

Stock Solution Issues:

Degradation or precipitation in

the stock solution due to

improper storage or repeated

freeze-thaw cycles.

- Prepare fresh stock solutions

regularly. - Aliquot stock

solutions into single-use

volumes to minimize freeze-

thaw cycles. - Before use,

ensure the stock solution is

completely thawed and visually

inspect for any precipitate.

Data Presentation
Physicochemical and Solubility Data

Property Value Source

Molecular Weight 433.97 g/mol [1]

Formula C₂₃H₃₁N₃O₃·HCl [1]

Purity ≥98% [1][2]

IC₅₀ (OX2R) 40 nM [1][2]

Solubility in Water Up to 100 mM [1]

Solubility in DMSO Up to 25 mM [1]

Experimental Protocols
Protocol 1: Preparation of TCS-OX2-29 Hydrochloride
Stock Solution
This protocol describes the preparation of a 10 mM stock solution in DMSO.

Materials:

TCS-OX2-29 hydrochloride (solid powder)
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Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Procedure:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, you will need 4.34

mg of TCS-OX2-29 hydrochloride (Molecular Weight: 433.97 g/mol ). Mass (mg) = Molarity

(mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000

Weigh the compound: Carefully weigh the calculated amount of the compound in a sterile

microcentrifuge tube.

Add solvent: Add 1 mL of high-quality DMSO to the tube.

Dissolve: Vortex the solution thoroughly until the compound is completely dissolved. Gentle

warming (to 37°C) can be used to aid dissolution if necessary.

Storage: Aliquot the stock solution into smaller, single-use volumes (e.g., 20 µL) and store at

-20°C or -80°C.

Protocol 2: Preparation of Working Solutions for Cell
Culture
This protocol provides a step-by-step guide to dilute the DMSO stock solution into cell culture

medium, minimizing the risk of precipitation.

Materials:

10 mM TCS-OX2-29 hydrochloride stock solution in DMSO

Complete cell culture medium (pre-warmed to 37°C)

Sterile tubes

Procedure:
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Pre-warm the medium: Ensure your complete cell culture medium is equilibrated to 37°C in a

water bath.

Thaw the stock solution: Thaw an aliquot of the 10 mM DMSO stock solution at room

temperature.

Prepare an intermediate dilution (optional but recommended): To avoid shocking the

compound with a large volume of aqueous solution, first prepare a 100-fold dilution of the

stock in pre-warmed medium. For example, add 2 µL of the 10 mM stock to 198 µL of

medium to get a 100 µM solution. Mix gently by pipetting.

Prepare the final working solution: Perform a serial dilution from your intermediate solution

into pre-warmed medium to achieve your desired final concentrations. For example, to get a

1 µM final concentration, add 10 µL of the 100 µM intermediate solution to 990 µL of

medium.

Vortex and inspect: Gently vortex the final working solution and visually inspect for any signs

of precipitation before adding it to your cells. The final DMSO concentration in this example

would be 0.1%.

Visualizations
Orexin 2 Receptor (OX2R) Signaling Pathway
The OX2 receptor is a G-protein coupled receptor (GPCR) that can couple to both inhibitory

(Gi) and stimulatory (Gq) G-proteins. TCS-OX2-29 acts by blocking these downstream

pathways.
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Caption: Simplified OX2R signaling pathway and the inhibitory action of TCS-OX2-29.

Experimental Workflow for Troubleshooting
Precipitation
This workflow provides a logical sequence of steps to diagnose and resolve issues with

compound precipitation.
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Precipitate Observed
in Cell Culture Medium

Is the stock solution clear
and fully dissolved?

Prepare fresh stock solution.
Ensure complete dissolution.

No

How was the working
solution prepared?

Yes

Directly from
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pre-warmed media

Implement serial dilution.
Add stock to media slowly

while mixing.

Is the final concentration
too high?

Problem Resolved?

Test a lower range
of concentrations.

Yes

Is the medium pre-warmed?
Is the pH stable?
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Pre-warm media to 37°C.
Use HEPES-buffered medium

if necessary.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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